Cas no 15271-73-5 (Rifamycin,4-O-(carboxymethyl)-21-deoxy-20-hydroxy-21-oxo-)

• Product Name: Rifamycin,4-O-(carboxymethyl)-21-deoxy-20-hydroxy-21-oxo-
• CAS No: 15271-73-5
• Molecular Formula: C₃₉H₄₇NO₁₅
• Molecular Weight: 769.788180000001
• CID: 222385
• PubChem ID: 6916298

Rifamycin,4-O-(carboxymethyl)-21-deoxy-20-hydroxy-21-oxo- Properties

Names and Identifiers

• Rifamycin,4-O-(carboxymethyl)-21-deoxy-20-hydroxy-21-oxo-
• O4-carboxymethyl-20-hydroxy-21-oxo-21-deoxy-rifamycin
• Rifamycin Y
• Rifaximin EP Impurity D
• 4-O-Carboxymethyl-21-deoxy-20-hydroxy-21-oxorifamycin
• 2-[[(9Z,19Z,21Z)-13-Acetyloxy-2,15,18,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,17,23-trioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-27-yl]oxy]acetic acid
• NSC145655
• DTXSID60426025
• 15271-73-5
• NSC-145655

• InChIKey： WVPVVIOXGMSGRF-GZHWZHKCSA-N
• Inchi： InChI=1S/C39H47NO15/c1-17-11-10-13-38(7,50)35(47)21(5)30(44)19(3)33(54-22(6)41)18(2)24(51-9)12-14-53-39(8)36(48)29-27-25(52-16-26(42)43)15-23(40-37(17)49)32(46)28(27)31(45)20(4)34(29)55-39/h10-15,18-19,21,24,30,33,44-46,50H,16H2,1-9H3,(H,40,49)(H,42,43)/b13-10+,14-12+,17-11+
• SMILES： OC(COC1C=C2NC(C(=CC=CC(C(C(C(C(C(C(C(C=COC3(C(=O)C4=C(O3)C(=C(C(=C2O)C=14)O)C)C)OC)C)OC(=O)C)C)O)C)=O)(C)O)C)=O)=O |t:9,11,21|

Computed Properties

• Exact Mass: 769.29500
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 6
• Monoisotopic Mass: 769.29456979g/mol
• Heavy Atom Count: 55
• Complexity: 1560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 245Ų

Experimental Properties

• LogP: 3.97300
• PSA: 244.68000